
Diazodiphenylmethane solvent selection
optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diazodiphenylmethane

CAS No.: 883-40-9

Cat. No.: S576965

Get Quote

Diazodiphenylmethane: Key Information at a Glance

The following tables summarize the core properties and hazards of DDM to inform your solvent selection

and handling procedures.

Table 1: Basic Chemical & Physical Properties [1] [2]

Property Value / Description

IUPAC Name [Diazo(phenyl)methyl]benzene

Other Names Diphenyldiazomethane (DDM)

CAS Registry Number 883-40-9

Molecular Formula C13H10N2

Molecular Weight 194.23 g·mol⁻¹

Appearance Red-black crystals

Melting Point 29 - 31 °C
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Property Value / Description

Storage -20°C, sealed under inert gas, light-sensitive [3] [2] [4]

Table 2: Safety Profile and Hazards [3] [4] [5]

Hazard Aspect Details

Primary Hazards Unstable; potentially explosive in some forms; toxic and irritating [1] [3].

Stability &
Sensitivity

Decomposes on standing; sensitive to light, heat, acids, and prolonged contact
with basic alumina [3] [4].

Safety Statements Handle behind a blast shield. Use personal protective equipment (PPE) and work
under a fume hood [3] [4].

Transport Status Classified as "Forbidden" for transportation, indicating significant hazard
potential [5].

Detailed Experimental Protocols

Here are two established methods for synthesizing and purifying DDM.

Protocol 1: Classic Batch Synthesis via
Chlorodimethylsulfonium Chloride

This high-yielding procedure from Organic Syntheses avoids heavy-metal oxidants [3].

Reaction Setup: A flame-dried, 1-L three-necked round-bottom flask is equipped with an overhead

mechanical stirrer, two rubber septa, and a low-temperature thermometer. The apparatus is
maintained under a nitrogen atmosphere.

Reagent Preparation:
Solution A: Dimethyl sulfoxide (DMSO, 3.98 mL, 56.0 mmol) in anhydrous tetrahydrofuran (THF,

450 mL) is cooled to -55 °C.
Solution B: Oxalyl chloride (4.67 mL, 53.5 mmol) in THF (50 mL).
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Solution C: Benzophenone hydrazone (10.00 g, 51.0 mmol) and triethylamine (15.05 mL, 0.107

mol) in THF (50 mL).
Reaction Procedure:

Solution B is added to the chilled Solution A over 10 minutes, keeping the temperature between
-55 and -50 °C. This mixture is stirred for 35 minutes.

The reaction mixture is then cooled to -78 °C using a dry-ice/acetone bath.
Solution C is added over 10 minutes, resulting in a deep-red solution with a white precipitate

(triethylamine hydrochloride).
The mixture is kept at -78 °C for 30 minutes.

Purification & Isolation:
The cold mixture is filtered through a medium-porosity sintered-glass funnel to remove the

precipitate.
The filtrate is concentrated at room temperature by rotary evaporation to yield a red oil (crude

yield ~99%).
The oil is dissolved in pentane (120 mL) and rapidly filtered (contact time < 5 minutes) through

a pad of activated basic alumina (~100 g).
The alumina is rinsed with pentane until the eluent is colorless.

The combined filtrate is concentrated by rotary evaporation to afford analytically pure DDM as
red crystals (yield: 93%).

Protocol 2: Continuous-Flow Synthesis for Optimization

This modern approach is ideal for investigating reaction parameters and is highly suited for an educational or

high-throughput environment [6].

Objective: To optimize the continuous-flow synthesis of DDM from benzophenone hydrazone using
the Omura-Sharma-Swern oxidation.

Reagent Setup: Three solutions in dichloromethane (DCM) are prepared:
Syringe 1: Trifluoroacetic anhydride (TFAA, 0.4 M).

Syringe 2: Benzophenone hydrazone (0.2 M) and DMSO (0.6 M).
Syringe 3: N,N-Diisopropylethylamine (DIPEA, 1.435 M).

Flow System Configuration:
The solutions are loaded into separate syringe pumps.

Syringes 1 and 2 are connected via ~10 cm inlet tubing to a 1 µL microreactor cooled to 10 °C.
Syringe 3 (DIPEA) is introduced via a separate inlet.

The outlet tubing leads to a collection vial.
Execution & Analysis:

Flow rates are set according to the experimental design.
The intense purple-red color of the product appears at the outlet within 5-10 minutes.
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Conversion is quantified offline by measuring the absorbance of the effluent using UV-Vis

spectroscopy (λ_max ~ 525 nm) [6] [4].

The workflow for this optimization experiment can be visualized as follows:
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Troubleshooting FAQs

Q1: My DDM solution is discolored or I see low yields after purification. What could be wrong?

Cause 1: Decomposition on Silica/Basic Alumina. DDM is acid-sensitive and decomposes upon

prolonged contact with these materials [4].
Solution: Perform flash chromatography or filtration rapidly, ensuring contact time is less than 5

minutes [3] [4].
Cause 2: Exposure to Light or Heat. DDM is light-sensitive and decomposes on standing [3] [2].

Solution: Wrap flasks in aluminum foil, work quickly, and store at -20°C under an inert
atmosphere [4].

Cause 3: Residual Acidic Impurities. Trace acids in solvents or on glassware can degrade DDM.
Solution: Ensure all solvents are anhydrous and glassware is properly dried [3].

Q2: During flow synthesis, the conversion is lower than expected. How can I improve it?

Cause: Suboptimal Reaction Parameters. The conversion is a function of residence time and
reagent ratios [6].

Solution: Employ a Design of Experiments (DoE) approach. Systematically vary factors like
flow rates (which control residence time) and the ratio of TFAA to hydrazone. Use UV-Vis data

to build a statistical model and find the optimum conditions [6].

Q3: What is the best way to monitor the reaction progress with DDM?

Answer: The reaction can be visually and quantitatively monitored by UV-Vis spectroscopy. DDM has

a strong purple color with an absorption maximum around 525 nm. The disappearance of this signal
indicates consumption of DDM [6] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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